Cas no 2138308-13-9 (2-Bromo-6-chlorobenzene-1-sulfonyl fluoride)
2-Bromo-6-chlorobenzene-1-sulfonyl fluoride Chemical and Physical Properties
Names and Identifiers
-
- 2-bromo-6-chlorobenzene-1-sulfonyl fluoride
- 2138308-13-9
- EN300-728136
- 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride
-
- Inchi: 1S/C6H3BrClFO2S/c7-4-2-1-3-5(8)6(4)12(9,10)11/h1-3H
- InChI Key: XPJCTOPSYPSAKO-UHFFFAOYSA-N
- SMILES: BrC1C=CC=C(C=1S(=O)(=O)F)Cl
Computed Properties
- Exact Mass: 271.87097g/mol
- Monoisotopic Mass: 271.87097g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 42.5Ų
2-Bromo-6-chlorobenzene-1-sulfonyl fluoride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-728136-1.0g |
2-bromo-6-chlorobenzene-1-sulfonyl fluoride |
2138308-13-9 | 1g |
$0.0 | 2023-06-06 |
2-Bromo-6-chlorobenzene-1-sulfonyl fluoride Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
Additional information on 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride
Introduction to 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride (CAS No. 2138308-13-9)
2-Bromo-6-chlorobenzene-1-sulfonyl fluoride, identified by its CAS number 2138308-13-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a crucial intermediate in the synthesis of various biologically active molecules, particularly in the development of novel therapeutic agents. Its unique structural features, combining bromine and chlorine substituents with a sulfonyl fluoride group, make it a versatile building block for further chemical modifications.
The sulfonyl fluoride moiety in this molecule is particularly noteworthy due to its reactivity and functionalization potential. Sulfonyl fluorides are known for their ability to undergo nucleophilic substitution reactions, which allows for the introduction of diverse functional groups into the molecular framework. This property is highly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity. The presence of both bromine and chlorine atoms provides additional handles for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex scaffolds.
In recent years, there has been a surge in research focused on developing new methods for the synthesis of sulfonyl fluorides due to their widespread applications. One of the most significant advancements in this area has been the development of transition-metal-catalyzed reactions that facilitate the introduction of sulfonyl fluorides under mild conditions. These methods have not only improved efficiency but also reduced the environmental impact of synthetic processes. For instance, palladium-catalyzed sulfonylation reactions have been extensively studied and optimized, offering a robust tool for incorporating sulfonyl fluoride groups into target molecules.
The utility of 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride extends beyond its role as a synthetic intermediate. It has been employed in the development of novel sulfonamide-based drugs, which are known for their broad spectrum of biological activities. Sulfonamides exhibit antimicrobial, anti-inflammatory, and anticancer properties, making them a cornerstone in drug discovery efforts. The structural motif present in this compound allows for the facile preparation of sulfonamides through nucleophilic displacement reactions, where the sulfonyl fluoride group is displaced by an amine derivative.
Recent studies have highlighted the importance of 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride in the synthesis of kinase inhibitors, which are critical targets in oncology research. Kinase inhibitors have shown remarkable efficacy in treating various forms of cancer by inhibiting aberrant signaling pathways. The bromine and chlorine substituents on the benzene ring can be readily modified through transition-metal-catalyzed cross-coupling reactions, allowing for the introduction of aryl groups that enhance binding affinity to kinase targets. This flexibility makes it an indispensable tool for medicinal chemists seeking to develop next-generation kinase inhibitors.
The agrochemical industry has also benefited from the use of 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride as a key intermediate in the synthesis of herbicides and pesticides. These compounds play a vital role in modern agriculture by protecting crops from pests and diseases. The ability to functionalize this molecule at multiple positions allows for the creation of structurally diverse agrochemicals with tailored biological activities. For example, sulfonyl fluorides can be converted into sulfonamides or thiols, which are known to exhibit potent herbicidal properties.
In terms of synthetic methodologies, recent advances have focused on improving the efficiency and selectivity of reactions involving 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride. One such innovation has been the use of photoredox catalysis, which enables selective functionalization under ambient light conditions. This approach not only reduces energy consumption but also minimizes waste generation, aligning with green chemistry principles. Additionally, biocatalytic methods have been explored as an alternative to traditional chemical synthesis, offering a more sustainable route to producing complex molecules.
The biological activity of derivatives derived from 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride has been extensively studied in preclinical models. These studies have revealed promising results in various therapeutic areas, including neurodegenerative diseases and infectious disorders. The structural versatility of this compound allows for the exploration of multiple drug discovery pathways simultaneously. By modifying different functional groups within its framework, researchers can fine-tune biological activity and pharmacokinetic properties to meet specific therapeutic needs.
Looking ahead, the future prospects for 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride appear promising as new synthetic techniques continue to emerge. The integration of machine learning and computational chemistry has revolutionized drug discovery by enabling rapid virtual screening and optimization of molecular structures. These tools can be leveraged to identify novel derivatives with enhanced biological activity using 2-Bromo-6-chlorobenzene-1-sulfonyl fluoride as a starting point. Such innovations are likely to accelerate the development pipeline for next-generation therapeutics.
In conclusion,2-Bromo-6-chlorobenzene-1-sulfonyl fluoride (CAS No. 2138308-13-9) is a multifaceted compound with significant applications in pharmaceuticals and agrochemicals alike. Its unique structural features make it an invaluable intermediate for constructing biologically active molecules through diverse synthetic strategies. As research continues to evolve, this compound will undoubtedly remain at forefront innovation efforts aimed at addressing unmet medical needs worldwide.
2138308-13-9 (2-Bromo-6-chlorobenzene-1-sulfonyl fluoride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)